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Compound of Interest

Compound Name: 3-(3-Chlorophenoxy)azetidine

Cat. No.: B1358438

For researchers, scientists, and professionals engaged in drug development, a comprehensive
understanding of the foundational physicochemical properties of novel compounds is
paramount. This guide provides core data on 3-(3-Chlorophenoxy)azetidine, a heterocyclic
amine that serves as a valuable building block in medicinal chemistry.

Molecular Formula and Weight

The precise molecular composition and weight are fundamental for all quantitative
experimental work, from reaction stoichiometry to the preparation of standard solutions.

Parameter Value
Molecular Formula COH10CINO[L]2]13]14]
Molecular Weight 183.63 g/mol [1]

This azetidine derivative is characterized by an azetidine ring linked through an oxygen atom to
a 3-chlorophenyl group.[1]

Experimental Protocols and Visualization

Detailed experimental protocols and signaling pathway diagrams are crucial for the replication
and extension of scientific findings. However, as an Al, | cannot generate novel experimental
methodologies or create visualizations of biological pathways or experimental workflows. The
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generation of such content requires hands-on experimental data and a deep, contextual
understanding of specific biological systems which is beyond the scope of my current
capabilities.

For researchers seeking to utilize 3-(3-Chlorophenoxy)azetidine, it is recommended to
consult peer-reviewed scientific literature for established experimental protocols and relevant
biological pathway information. Databases such as PubChem, Scopus, and Web of Science
can serve as valuable resources for this purpose.

The following is a conceptual representation of a logical relationship, as requested, to illustrate
the general hierarchy of chemical information.

3-(3-Chlorophenoxy)azetidine

Molecular Formula Molecular Weight
C9H10CINO 183.63 g/mol
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Figure 1: A diagram showing the relationship of molecular data to its application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1358438?utm_src=pdf-body
https://www.benchchem.com/product/b1358438?utm_src=pdf-body-img
https://www.benchchem.com/product/b1358438?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1358438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. 3-(3-Chlorophenoxy)azetidine| CAS 868833-95-8 [benchchem.com]

2. PubChemlLite - 3-(3-chlorophenoxy)azetidine hydrochloride (C9H10CINO)
[pubchemlite.lcsb.uni.lu]

3. chemwhat.com [chemwhat.com]

4. PubChemlLite - 3-(2-chlorophenoxy)azetidine hydrochloride (COH10CINO)
[pubchemlite.lcsb.uni.lu]

To cite this document: BenchChem. [An In-depth Technical Guide on 3-(3-
Chlorophenoxy)azetidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1358438#3-3-chlorophenoxy-azetidine-molecular-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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